Cas no 30516-87-1 (Zidovudine)

• Product Name: Zidovudine
• CAS No: 30516-87-1
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• MDL: MFCD00006536
• CID: 53621
• PubChem ID: 24278143
• Update Time: 2026-04-10

Zidovudine Chemical and Physical Properties

Names and Identifiers

• Zidovudine
• 3-Azido-3-deoxy-thymidine
• azidothymidine
• 3'-azido-3'-deoxythymidine
• 1-(4-azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1h-pyrimidine-2,4-dione
• Azidothymidine (AZT)
• 1-(3-Azido-2,3-Dideoxy-Beta-D-Ribofuranosyl)Thymine
• 1-(3-Azido-2,3-dideoxy-β-D-ribofuranosyl)thymine
• 3′-Azido-3′-deoxythyMidine
• 3'-azido-3'-droxythymidine
• Azitidin
• AZT
• retrovir
• Retrovis
• Timazid
• ZDV
• ZVD
• [ "" ]
• 3'-azido-3-deoxythimydine
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(3''-azido-2'',3''-dideoxythymidine)
• 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosyl)-5-methylpyrimidine-2,4-(1H,3H)-dione
• 3'-Azido-3'-deoxythymidine & Erythropoietin
• AZT & Interleukin 29
• AZT & Concanavalin A (ConA)
• MFCD00006536
• zidovudin
• 3''-azido-2'',3''-dideoxythymidine
• 3'-azido3'-deoxythymidine
• BRD-K72903603-001-04-6
• 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-6
• Beta interferon(rIFN-beta seron) & 3'-Azido-3'-deoxythymidine(AZT)
• ZIDOVUDINUM [WHO-IP LATIN]
• ZIDOVUDINE (EP IMPURITY)
• Zidovudine, European Pharmacopoeia (EP) Reference Standard
• CCG-39924
• NCGC00259752-01
• ZIDOVUDINE (USP MONOGRAPH)
• 3'azido-3'deoxythymidine
• PC-SOD+AZT
• ZIDOVUDINE [USP MONOGRAPH]
• 3''-Azido-3''-deoxy-thymidine
• AZT & Li & EPO
• AZT, Antiviral
• COMBIVIR COMPONENT ZIDOVUDINE
• AZT & IFNL1
• ZIDOVUDINE [AZT]
• zudovidine
• AZT & IFNL2
• NCGC00023945-05
• Zidovudine [USAN:USP:INN:BAN:JAN]
• NCGC00023945-10
• Retrovir (TN)
• 1-((2R,4S,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 3''azido-2''3''-dideoxythymidine
• 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosy)-5-methylpyridimine-2,4-(1H,3H)-dione
• 3'-Azido-3'deoxythymidine & Recombinant Soluble CD4 & Recombinant Interferon.alpha.A
• DS-4152 & AZT
• Retrovir(TM)
• Liposomal AZT-SN-3
• COMPOUND-S
• Zidovudine & Interleukin 28A
• Zidovudinum
• Met-SDF-1.beta. & AZT
• DRG-0004
• ZIDOVUDINE (MART.)
• Zidovudine & Interleukin 28B
• NCGC00023945-04
• MLS001076358
• AZT & IFNL3
• BSPBio_003153
• (AZT) 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• AZT & IL-2
• ZIDOVUDINE [EP MONOGRAPH]
• 3''-azido-thymidine
• AZT & EPO
• MLS001055351
• AZT & IFN.alpha.
• NCGC00178237-01
• NCGC00023945-13
• AZT & IL-28A
• SW198799-2
• ZIDOVUDINE [VANDF]
• AZT (PHARMACEUTICAL)
• NCGC00023945-08
• AZT & rsT4
• HMS3259H17
• AZT & IL-29
• 3'-Azido-3'-deoxythymidine & Concanavalin A
• AS-13019
• AZT & Li & IL-1
• ZIDOVUDINE [INN]
• ZIDOVUDINE [HSDB]
• 3'-azido-3'-deoxythymidine, AZT
• HSDB 6515
• SPECTRUM1502109
• AZT Antiviral
• SCHEMBL14615088
• Zidovudine & IFNL1
• Pharmakon1600-01502109
• BRD-K72903603-001-14-5
• NSC-758185
• 3-((2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl)triaz-1-en-2-ium-1-ide
• SR-05000001587
• AZT & Colony-stimulating factor 2
• 3'-Azido-3'-deoxythymidine, >=98% (HPLC)
• NC00666
• Trizivir
• AKOS015842610
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(AZT)
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AzddThd, AZT)
• D00413
• Zidovudine & IFNL2
• ZIDOVUDINE [JAN]
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Zidovudine & Interleukin 29
• DB00495
• AZT & Interleukin 28A
• Lecithinized superoxide dismutase & Thymidine, 3'-azido-3'-deoxy-
• ZIDOVUDINE [ORANGE BOOK]
• 3'-Azido-3'-deoxythymidine & Lymphoblastoid Interferon
• HMS2092D06
• DTXCID60127
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(Zidovudine, AZT)
• MLS000028548
• rIFN-beta seron & AZT
• HMS501K06
• 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-1
• Thymidine, 3'-azido-3'-deoxy-
• D88500
• 3'-Azido-3'-deoxythymidine (AIDS)
• Tox21_300578
• 3'-deoxy-3'-azido-thymidine
• AZT & NP (from PHCA or HSA)
• TRIZIVIR COMPONENT ZIDOVUDINE
• GTPL4825
• SN-3-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3''-Deoxy-3-azidothymidine
• HMS2096C07
• NCGC00023945-06
• S2579
• SN-1-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
• 1-((2R,4S,5S)-4-(diazoamino)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• AZT+PRO 140
• ZIDOVUDINE [MART.]
• AZT & CD4(178)-PE 40
• 3'-Deoxy-3'-azidothymidine
• Aztec
• BWA509U
• 30516-87-1
• C07210
• A820413
• SBI-0051731.P002
• 3'-Azido-3'-deoxythymidine & Interleukin-1
• AZT & HPA
• UNII-4B9XT59T7S
• 3'-azt
• HMS3713C07
• NCGC00254276-01
• Zidovudinum (Latin)
• BW A509U
• Compound S
• Zidovudine (JP17/USP/INN)
• LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT ZIDOVUDINE
• Zidovudina [Spanish]
• AZT & GM-CSF
• BSPBio_000365
• 3' Azido 3' deoxythymidine
• AZT & Interferon lambda-3
• Zidovudine & Interferon lambda-2
• Racemic Liposomal AZT
• Zidovudine & IL-28A
• Aziodothymidine
• HMS1921J20
• NSC 602670
• ZIDOVUDINE [WHO-IP]
• AZT & Li & GM-CSF
• AZT & PM-19
• J05AF01
• ZIDOVUDINE [EP IMPURITY]
• DTXSID8020127
• AZT & rIFN.alpha.2
• 4lhm
• SMR000058351
• Azidothymidine; Zidovudine
• EN300-52518
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(azidothymidine, AZT)
• 3'-Azido-3'-deoxythymidine & Granulocyte-macrophage colony-stimulating factor
• NCGC00014918-01
• Tox21_202203
• 4B9XT59T7S
• Met-Stromal Cell-derived Factor-1.beta. (Human) & 3'-Azido-3'-deoxythymidine
• MLS002153202
• 1-((2R,4S,5S)-4-azido-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• KBio2_001828
• Tox21_110062_1
• AZT & Interferon lambda-2
• KBio1_000524
• 3'-Azido-3'deoxythymidine & Interferon .alpha.
• AZT & IL-6
• NCGC00023945-25
• CCRIS 105
• SR-05000001587-1
• Spectrum5_001101
• Zidovudinum [Latin]
• 1-((2R,4R,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• NCGC00023945-09
• Spectrum3_001507
• ZIDOVUDINE [EMA EPAR]
• J-700147
• ZIDOVUDINE COMPONENT OF TRIZIVIR
• Propolis & Thymidine, 3'-azido-3'-deoxy-
• ZIDOVUDINE (USP-RS)
• KBio3_002653
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (N3ddThd)
• K7 [P Ti2 W10 O40]
• NCGC00023945-24
• ZIDOVUDINE COMPONENT OF LAMIVUDINE/ZIDOVUDINE TEVA
• 3'-Azido-2',3'-dideoxythymidine & sCD4(soluble recombinant protein)
• 3'-Azido-3'-deoxythymidine & Lithium & Granulocyte-macrophage colony-stimulating factor
• KBio2_006964
• Tox21_110894
• Zidovudine & IL-28B
• AZT & IL-1
• NS00000600
• ZIDOVUDINE (IARC)
• Zidovudine & Interferon lambda-3
• ZIDOVUDINE [IARC]
• BPBio1_000403
• NCGC00023945-07
• SR-01000000098-3
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione [AZT]
• AZT & Interleukin 28B
• AZT & IL-28B
• IDI1_000524
• Zidovudine (USAN:USP:INN:BAN:JAN)
• NCGC00023945-12
• BW-A-509U
• AZT & rsCD4 & rIFN.alpha.A
• 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AZT)
• KBioSS_001828
• KBio2_004396
• racemic-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
• BW-A509U
• NCGC00178237-02
• 3'-Azido-3'-deoxythymidine & CD4-Pseudomonas exotoxin A hybrid
• 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• Zidovudina
• NSC-602670
• KBioGR_000703
• Liposomal AZT-SN-1
• Zidovudine+PRO 140
• AZT & srCD4
• Q198504
• AZT (Antiviral)
• Met-SDF-1.beta. & Zidovudine
• 5-methyl-1-[rac-(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• Cpd S
• NCGC00023945-03
• Opera_ID_1602
• AZT & Li & IL-6
• Antiviral AZT
• Zidovudine, Pharmaceutical Secondary Standard; Certified Reference Material
• ZIDOVUDINE COMPONENT OF COMBIVIR
• Spectrum_001348
• NSC758185
• AZT & Lymphoblastoid Interferon
• 3'-Azido-3'-deoxythymidine & Recombinant Interferon-.alpha.-2
• Interferon AD + 3'-azido-3'-deoxythymidine
• Tox21_110062
• 1-((2R,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• HMS2234K17
• Zidovudine, United States Pharmacopeia (USP) Reference Standard
• BDBM50002692
• AZT & Interferon-.alpha.-2
• AZT & Interferon lambda-1
• NINDS_000524
• HMS2090G11
• BW-A 509U
• SR-01000000098
• SPBio_000834
• CHEMBL129
• Intron A & AZT
• 3'-Azido-3'-deoxythymidine & Lithium & Erythropoietin
• Propolis+AZT
• 3'-Azido-3'-deoxythymidine & Sho-Saiko-To
• Spectrum4_000332
• Zidovudine & IL-29
• Zidovudine & Interferon lambda-1
• Zidovudine; 1-(3-Azido-2,3-dideoxy-?-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
• 3'-Azido-3'-deoxythymidine, >=99.0% (HPLC)
• 1-((2S,4R,5R)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 4-(4-Azido-5-hydroxy-tetrahydro-furan-2-yl)-5-methyl-3H-pyrazine-2,6-dione
• AKOS005622576
• DivK1c_000524
• (AZT)1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• 1-((2R,4S,5S)-4-AZIDO-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
• Zidovudine (Retrovir)
• Thymidine, 3'-azido-3'-deoxy- & PRO 140 (Anti-CCR5 monoclonal antibody)
• Z754931264
• AZT & sCD4
• 3'-Azido-2',3'-Dideoxythymidine
• Prestwick3_000333
• 3' Azido 2',3' Dideoxythymidine
• ZIDOVUDINE [USP-RS]
• CHEBI:10110
• ZIDOVUDINE (EP MONOGRAPH)
• 3'-Azidothymidine
• MLS002222249
• ZIDOVUDINE [USAN]
• AZT & SST
• Spectrum2_000927
• ZIDOVUDINE [MI]
• 3'-Azido-3'-deoxythymidine & Interleukin-2
• Zidovudine & IFNL3
• 3'-Azido-3'-deoxythymidine & Interleukin-6
• ZIDOVUDINE [WHO-DD]
• Zidovudine; 1-(3-Azido-2,3-dideoxy-ss-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
• AZT, ZDV
• STK801891
• BRD-K72903603-001-24-4
• Zidovudine (JP18/USP/INN)
• DB-225998
• BBL033764
• 399024-19-2

• MDL： MFCD00006536
• Inchi： 1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/t6-,7+,8+/m0/s1
• InChI Key： HBOMLICNUCNMMY-XLPZGREQSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)N=[N+]=[N-]
• BRN： 3595791

Computed Properties

• Exact Mass: 267.09700
• Monoisotopic Mass: 267.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 93.2

Experimental Properties

• Color/Form: Powder
• Density: 1.3382 (rough estimate)
• Melting Point: 113-115 °C (lit.)
• Boiling Point: 410.43°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 47 ° (C=1, H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 1-5 g/100 mL at 17 ºC
• PSA: 134.07000
• LogP: -0.74354
• Solubility: water
• Merck: 10123
• Sensitiveness: Light Sensitive & Hygroscopic
• Specific Rotation: +50° ~ +60° (C=1, EtOH)
• Color/Form: 1.0 mg/mL in methanol
• Vapor Pressure: No data available

Zidovudine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S36/37/39-S45
• FLUKA BRAND F CODES：10
• RTECS：XP2072000
• Hazardous Material Identification：
• Safety Term：S36/37/39;S45
• Risk Phrases：R40
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 3568, 3062, 3084, 3683 orally; >750 i.v. (all species) (Ayers)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Zidovudine

Zidovudine (CAS No. 30516-87-1): A Comprehensive Overview of Its Mechanism, Applications, and Recent Advances

Zidovudine, chemically known as 3'-azido-2',3'-dideoxythymidine and identified by the CAS registry number 30516-87-1, is a nucleoside reverse transcriptase inhibitor (NRTI) widely recognized for its pivotal role in antiretroviral therapy (ART) against HIV infection. First synthesized in the early 1980s, this compound has since become a cornerstone in managing acquired immunodeficiency syndrome (AIDS), particularly in combination therapies. Recent studies continue to explore its mechanisms and potential applications beyond its established uses, driven by advancements in virology and pharmacology.

The chemical structure of Zidovudine (CAS No. 30516-87-1) consists of a modified thymidine nucleoside with an azido group at the 3' position and dideoxy substitutions at the 2' and 3' positions. These structural features enable it to mimic natural nucleosides, allowing it to integrate into viral DNA during reverse transcription. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted novel synthetic pathways for producing analogs with enhanced bioavailability, leveraging computational modeling to optimize molecular stability while minimizing off-target effects.

In clinical practice, Zidovudine (CAS No. 30516-87-1) is administered orally or intravenously as part of ART regimens. Its mechanism involves competitive inhibition of HIV reverse transcriptase by terminating DNA chain elongation once incorporated into the growing viral genome. Recent research has revealed that combining this compound with integrase strand transfer inhibitors (INSTIs) significantly reduces viral rebound rates in patients undergoing treatment interruptions—a critical finding for long-term management strategies.

Emerging evidence suggests that Zidovudine's pharmacokinetics may be influenced by genetic polymorphisms affecting drug metabolism enzymes such as cytochrome P450 isoforms. A 2024 meta-analysis in *Antiviral Research* demonstrated that patients with specific CYP450 variants exhibit prolonged half-lives, necessitating dose adjustments to avoid hematologic toxicities like anemia or neutropenia. These insights underscore the importance of personalized medicine approaches when prescribing this drug.

Beyond HIV treatment, investigations into off-label uses of Zidovudine (CAS No. 30516-87-1) have expanded its therapeutic potential. Preclinical trials reported in *Nature Communications* (2024) showed antitumor activity against certain cancers via inhibition of telomerase enzyme activity—a mechanism distinct from its antiviral function. This discovery opens avenues for exploring synergistic combinations with chemotherapy agents or immunotherapies.

Innovations in drug delivery systems are also redefining the application landscape for this compound. Researchers at MIT recently developed a nanoencapsulated formulation that enhances cellular uptake while reducing systemic toxicity—a breakthrough published in *ACS Nano* (January 2024). Such advancements address longstanding challenges related to myelosuppression associated with conventional oral administration.

The global regulatory landscape continues to shape clinical adoption patterns for Zidovudine. While it remains a WHO-recommended first-line ART component, emerging resistance patterns necessitate vigilance. A longitudinal study tracking HIV-positive populations across sub-Saharan Africa revealed rising prevalence of K65R mutations conferring reduced susceptibility—prompting renewed interest in combination regimens including dolutegravir or raltegravir.

Ongoing translational research focuses on repurposing this compound for neurodegenerative diseases linked to chronic inflammation. A groundbreaking rodent model study published last year demonstrated neuroprotective effects through suppression of microglial activation—a mechanism unrelated to its antiretroviral action but suggesting potential utility in Alzheimer's disease treatment paradigms.

Sustainability considerations are now integral to manufacturing processes for pharmaceuticals like zidovudine (CAS No. 30516-87-). Green chemistry initiatives have led to solvent-free synthesis methods reducing environmental impact by over 40%, according to a recent industrial report from Pfizer's process R&D division.

As virology enters an era defined by precision medicine and combination therapies, zidovudine continues evolving from a single-agent treatment option into a modular component within complex therapeutic frameworks. Its enduring relevance stems not only from foundational efficacy but also adaptability enabled by modern drug development technologies—positioning it as both legacy medication and platform molecule for future innovations.